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Compound of Interest

Compound Name: 4-Amino-m-cresol

Cat. No.: B1666317

An In-depth Technical Guide to 4-Amino-3-
methylphenol

For Researchers, Scientists, and Drug Development
Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological characteristics of 4-Amino-3-methylphenol (CAS No: 2835-99-6). It is a crucial
intermediate in the synthesis of various organic compounds, including dyes and
pharmaceuticals.[1][2] This document consolidates its physicochemical properties, spectral
data, and toxicological information. Furthermore, it details experimental protocols for its
synthesis and analysis. A significant focus is placed on its role as a metabolite of the
carcinogen o-toluidine and its potential to cause DNA damage.[3] This guide is intended for
researchers, scientists, and professionals in drug development who are working with or
exploring the applications of 4-Amino-3-methylphenol.

Physicochemical Properties

4-Amino-3-methylphenol, also known as 4-amino-m-cresol, is a substituted aromatic
compound.[4] Its core structure consists of a phenol ring substituted with an amino group and a
methyl group.
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General Properties

Property Value Source
CAS Number 2835-99-6
Molecular Formula C7HsNO
Molecular Weight 123.15 g/mol
White to brown crystalline
Appearance
powder
Odor No information available

Physical Properties

Property Value Source
Melting Point 176-179 °C
Boiling Point 229.26 °C (estimate)
Solubility Insoluble in water; Soluble in
methanol
pKa 10.34 + 0.18 (Predicted)
LogP 0.51 at 22°C
Vapor Pressure 1.65 mmHg at 25°C
Density 1.0877 g/cm3 (rough estimate)

Spectral Data
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Spectrum Type Key Peaks/Signals Source

5 (ppm): 8.29, 6.44, 6.42, 6.36,

1H NMR (400 MHz, DMSO-d6) 414 199

0 (ppm): 148.30, 138.38,

13C NMR (DMSO-d6) 122.61, 116.81, 115.19,
112.90, 17.47
IR (KB disc) Major peaks can be found on
r disc
the provided spectrum.
Mass Spectrometry Molecular lon (m/z): 123

Chemical Reactivity and Stability

4-Amino-3-methylphenol is sensitive to air and light and should be stored in a dark place under
an inert atmosphere at room temperature. It is a combustible solid. Incompatible materials
include strong oxidizing agents, acid anhydrides, chloroformates, and acids. Hazardous
decomposition products include carbon monoxide, carbon dioxide, and nitrogen oxides.

Biological Significance and Toxicology

4-Amino-3-methylphenol is a known metabolite of 3-methyl-4-nitrophenol and the carcinogenic
compound o-toluidine. Studies have shown that it can cause DNA damage in the presence of
Cu(ll).

Metabolic Pathway of o-Toluidine

The metabolism of o-toluidine is a complex process that can lead to the formation of reactive
metabolites, including 4-Amino-3-methylphenol. This metabolic activation is a key step in its
carcinogenic activity.
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Metabolic activation of o-toluidine.

Mechanism of DNA Damage

The formation of DNA adducts by reactive metabolites or the induction of oxidative stress can
lead to DNA damage. If this damage is not repaired, it can result in mutations and potentially
lead to carcinogenesis.
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General workflow of chemical-induced DNA damage.

Experimental Protocols
Synthesis of 4-Amino-3-methylphenol

The following protocol is based on a patented preparation method and involves a two-step

process: nitrosation followed by reduction.

Step 1: Nitrosation Reaction
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e Raw Materials: m-cresol, aqueous sodium hydroxide solution, sodium nitrite, and
hydrochloric acid.

e Procedure:

o m-cresol is used as the raw material in an aqueous sodium hydroxide solution as the
solvent.

o Sodium nitrite and hydrochloric acid are used as the nitrosification agent to prepare 4-
nitroso-3-methylphenol.

o The nitrosation reaction temperature is controlled at 3—10 °C.

o The weight ratio of m-cresol, sodium hydroxide, and sodium nitrite is 1:0.39:0.68.

o

The concentration of hydrochloric acid is 36%, with a weight ratio to m-cresol of 1.03:1.
Step 2: Reduction Reaction

o Raw Materials: 4-nitroso-3-methylphenol, an alcoholic solvent (e.g., methanol), a catalyst
(e.g., palladium on carbon), and a promoter (e.g., ammonia).

e Procedure:

o The 4-nitroso-3-methylphenol obtained from Step 1 is subjected to hydrogenation
reduction in an alcoholic solvent.

o The reaction is carried out in the presence of a catalyst and a promoter to yield the crude
product of 4-Amino-3-methylphenol.

o The reduction reaction temperature is controlled at 20—40 °C for a duration of 2—-8 hours.
Step 3: Purification
e Procedure:

o The crude 4-Amino-3-methylphenol is purified using an alcoholic solvent to obtain the
high-purity final product.
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Analytical Methods

High-Performance Liquid Chromatography (HPLC)
Areversed-phase HPLC method can be employed for the analysis of 4-Amino-3-methylphenol.
e Column: C18 column.

» Mobile Phase: A mixture of acetonitrile and water with a buffer such as phosphoric acid. For
MS compatibility, formic acid should be used instead of phosphoric acid.

» Detection: UV detector.

Gas Chromatography (GC)

GC can also be utilized for the analysis of 4-Amino-3-methylphenol.

o Derivatization: Derivatization may be necessary to improve volatility and peak shape.
o Detector: Flame lonization Detector (FID) or Mass Spectrometer (MS).

Applications in Research and Drug Development

4-Amino-3-methylphenol serves as a versatile reagent in organic synthesis. It has been utilized
in the synthesis of piperidine (piperazine)-amide substituted derivatives, which are being
investigated as multi-target antipsychotics. Additionally, it has been used in the synthesis of
novel "tweezer-molecules" designed for specific molecular recognition applications.

Safety and Handling

4-Amino-3-methylphenol is harmful if swallowed and causes skin and eye irritation. It is also
suspected of causing genetic defects and is very toxic to aquatic life. Appropriate personal
protective equipment, including gloves, safety glasses, and a dust mask, should be worn when
handling this compound. It should be handled in a well-ventilated area.

Hazard and Precautionary Statements:

e H302: Harmful if swallowed.
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H341: Suspected of causing genetic defects.

e H400: Very toxic to aquatic life.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

Conclusion

4-Amino-3-methylphenol is a compound of significant interest due to its applications in
chemical synthesis and its biological implications as a metabolite of a known carcinogen. A
thorough understanding of its physical and chemical properties, as well as its toxicological
profile, is essential for its safe handling and effective utilization in research and development.
This guide provides a foundational repository of technical information to aid scientists and
researchers in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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